molecular formula C10H7N3O B3347676 (3-Oxo-3,4-dihydroquinoxalin-2-YL)acetonitrile CAS No. 14152-54-6

(3-Oxo-3,4-dihydroquinoxalin-2-YL)acetonitrile

Cat. No. B3347676
CAS RN: 14152-54-6
M. Wt: 185.18 g/mol
InChI Key: FXGNZQSNDABMCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(3-Oxo-3,4-dihydroquinoxalin-2-YL)acetonitrile” is a chemical compound that belongs to the class of quinoxalines . Quinoxalines are bicyclic compounds that consist of fused benzene and pyrazine rings . They have potential therapeutic properties, particularly antiviral and anti-inflammatory activities .


Synthesis Analysis

The synthesis of quinoxaline derivatives has been achieved through various methods. One approach involves the coupling/cyclization of enantiopure α-amino acids with N-Boc-2-iodoanilines . Another method involves the Michael addition/cyclization cascades . Other synthetic approaches include 3,3-disubstituted systems from multicomponent couplings, Bargellini reaction, or photochemical reduction .


Molecular Structure Analysis

Quinoxalines are bicyclic, benzene-fused ketopiperazines with the carbonyl group in position 2 . They are chemically versatile and can be modified to produce a broad range of substitution patterns .


Chemical Reactions Analysis

Quinoxaline derivatives can undergo various chemical reactions. For instance, they can be prepared via the competing alkylation reaction of the ambient nucleophile, methyl 3-(3-oxo-3,4-dihydroquinoxalin-2-yl)propanoate, with allyl bromide to afford the corresponding O- and N-allyl quinoxaline ester derivatives .

Mechanism of Action

While the exact mechanism of action of “(3-Oxo-3,4-dihydroquinoxalin-2-YL)acetonitrile” is not specified in the retrieved papers, quinoxalines in general have demonstrated potential therapeutic properties, particularly antiviral and anti-inflammatory activities .

Future Directions

Quinoxalines have broad interest due to their potential therapeutic properties . Future research could focus on exploring these properties further and developing new synthetic methods to produce a broad range of substitution patterns .

properties

IUPAC Name

2-(3-oxo-4H-quinoxalin-2-yl)acetonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H7N3O/c11-6-5-9-10(14)13-8-4-2-1-3-7(8)12-9/h1-4H,5H2,(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FXGNZQSNDABMCN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)NC(=O)C(=N2)CC#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H7N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80573065
Record name (3-Oxo-3,4-dihydroquinoxalin-2-yl)acetonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80573065
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

185.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

14152-54-6
Record name (3-Oxo-3,4-dihydroquinoxalin-2-yl)acetonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80573065
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(3-Oxo-3,4-dihydroquinoxalin-2-YL)acetonitrile
Reactant of Route 2
(3-Oxo-3,4-dihydroquinoxalin-2-YL)acetonitrile
Reactant of Route 3
Reactant of Route 3
(3-Oxo-3,4-dihydroquinoxalin-2-YL)acetonitrile
Reactant of Route 4
Reactant of Route 4
(3-Oxo-3,4-dihydroquinoxalin-2-YL)acetonitrile
Reactant of Route 5
(3-Oxo-3,4-dihydroquinoxalin-2-YL)acetonitrile
Reactant of Route 6
(3-Oxo-3,4-dihydroquinoxalin-2-YL)acetonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.